Cas no 1256808-91-9 (1-(5-chloro-2-fluoro-3-pyridyl)ethanone)

• Product Name: 1-(5-chloro-2-fluoro-3-pyridyl)ethanone
• CAS No: 1256808-91-9
• MF: C₇H₅ClFNO
• MW: 173.57
• MDL: MFCD18249901
• CID: 5096252
• PubChem ID: 72213025
• Update Time: 2026-03-02

1-(5-chloro-2-fluoro-3-pyridyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluoropyridin-3-yl)ethanone
• 1-(5-chloro-2-fluoro-3-pyridyl)ethanone
• Ethanone, 1-(5-chloro-2-fluoro-3-pyridinyl)-
• AS-78798
• SY323102
• AB71956
• D79366
• EN300-1983780
• 1256808-91-9
• starbld0034326
• 1-(5-CHLORO-2-FLUOROPYRIDIN-3-YL)ETHAN-1-ONE
• DS-020345
• MFCD18249901

• MDL： MFCD18249901
• Inchi： 1S/C7H5ClFNO/c1-4(11)6-2-5(8)3-10-7(6)9/h2-3H,1H3
• InChI Key： NFZFSFZGXKYXOX-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(Cl)=CN=C1F)C

Computed Properties

• Exact Mass: 173.0043696g/mol
• Monoisotopic Mass: 173.0043696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines